tert-butyl 3-(4-formylphenyl)azetidine-1-carboxylate

Specification

• CAS No.: 253801-18-2
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.3

Introduction

tert-Butyl 3-(4-formylphenyl)azetidine-1-carboxylate is a synthetic organic compound that belongs to the class of azetidine derivatives. These compounds are characterized by a four-membered nitrogen-containing ring, which contributes to their diverse chemical and biological properties. The specific structure of this compound includes a tert-butyl group, a formyl group attached to a phenyl ring, and an azetidine ring, making it a valuable intermediate in organic synthesis and drug development.

Synthesis Methods

The synthesis of tert-butyl 3-(4-formylphenyl)azetidine-1-carboxylate typically involves several steps, including the formation of the azetidine ring and the attachment of the 4-formylphenyl group. While specific synthesis protocols for this compound are not detailed in the provided sources, general methods for synthesizing azetidine derivatives often involve base-catalyzed reactions or metal-mediated coupling strategies.

Applications in Research and Industry

• Drug Development: Azetidine derivatives, including tert-butyl 3-(4-formylphenyl)azetidine-1-carboxylate, are explored as intermediates in drug development due to their potential biological activities.

• Organic Synthesis: The compound can serve as a versatile building block in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

Data Table: Comparison of Related Azetidine Derivatives

Compound Name	CAS Number	Molecular Weight	Molecular Formula
tert-Butyl 3-(4-formylphenyl)azetidine-1-carboxylate	253801-18-2	Not specified	Not specified
tert-Butyl 3-((4-formylphenyl)thio)azetidine-1-carboxylate	1820718-53-3	293.38	C15H19NO3S
tert-Butyl 3-(4-aminophenyl)azetidine-1-carboxylate	916421-36-8	248.32	C14H20N2O2